Cas no 6698-70-0 (2-Propanone,1-(4-methylphenoxy)-)

• Product Name: 2-Propanone,1-(4-methylphenoxy)-
• CAS No: 6698-70-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 511708
• PubChem ID: 81195
• Update Time: 2025-04-19

2-Propanone,1-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(4-methylphenoxy)-
• 1-(4-METHYLPHENOXY)-2-PROPANONE
• 1-(4-methylphenoxy)propan-2-one
• Acetol-p-tolylaether
• p-Kresoxyaceton
• p-Tolyl-acetonyl-aether
• p-Tolyloxy-aceton
• p-tolyloxy-acetone
• 1-(P-TOLYLOXY)PROPAN-2-ONE
• CHEMBL3249559
• (4-methylphenoxy)propan-2-one
• 6698-70-0
• DX6C8HP22A
• NSC 211878
• UNII-DX6C8HP22A
• DTXSID1064455
• 2-Propanone, 1-(p-tolyloxy)-
• NSC-211878
• 2-Propanone, 1-(4-methylphenoxy)-
• SCHEMBL8234368
• 2-PROPANONE, (P-TOLYLOXY)-
• AKOS005362474
• 1-(4-TOLYLOXY)ACETONE
• NSC211878
• (4-METHYLPHENOXY)ACETONE
• AXBFJBYBUMAYDP-UHFFFAOYSA-N
• p-Tolyloxyacetone
• AB26110

• Inchi： 1S/C10H12O2/c1-8-3-5-10(6-4-8)12-7-9(2)11/h3-6H,7H2,1-2H3
• InChI Key： AXBFJBYBUMAYDP-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.96280